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Compound of Interest

Compound Name: 4-Methylbiphenyl

Cat. No.: B165694

Introduction

4-Methylbiphenyl, also known as 4-phenyltoluene, is an aromatic hydrocarbon notable for its
applications in various scientific and industrial fields.[1][2] With the chemical formula C13H12,
this compound consists of a biphenyl structure with a methyl group substituted at the 4-position
of one of the phenyl rings.[1] Its unique physicochemical characteristics, including moderate
polarity and thermal stability, make it a valuable intermediate in the synthesis of agrochemicals,
dyestuffs, pharmaceuticals, and materials for OLEDs.[1][2] This guide provides a
comprehensive overview of the core physicochemical properties of 4-Methylbiphenyl,
complete with experimental protocols and visual diagrams to support researchers, scientists,
and professionals in drug development.

Core Physicochemical Properties

The fundamental physicochemical properties of 4-Methylbiphenyl are summarized below.
These values have been compiled from various sources and represent a consensus from
experimental data.

General and Physical Properties
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Property Value Source(s)
Molecular Formula C13H12 [21[3114]
Molecular Weight 168.24 g/mol [1][2]
White to cream or pale yellow
Appearance ) ) [31[5][6]
crystalline powder/solid
Faint aromatic; described as
Odor ] 51171
floral, spicy, and waxy
Density 1.015 g/cm3 [2][8]
Thermal Properties
Property Value Source(s)
Melting Point 44 - 50 °C (2121031161911 0]
Boiling Point 267 - 268 °C (at 760 mm Hg) [21[31[8]19][10]
Flash Point >110 °C (>230 °F) [2][9]

Solubility and Partitioning

Property Value Source(s)
N Insoluble; 0.00405 mg/mL at
Water Solubility [21(3]1[5][9]
25°C
] = Soluble in alcohol, ether, and
Organic Solvent Solubility ) [21[5119]
other organic solvents
N 100 mg/mL (with ultrasonic
DMSO Solubility _ [11]
assistance)
LogP (Octanol/Water Partition
4.63 [3][12]

Coefficient)

Other Properties
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Property Value Source(s)

0.00642 - 0.0132 mmHg at 25
Vapor Pressure o [31[°]

CAS Number 644-08-6 [1][2]

ZZLCFHIKESPLTH-
InChl Key [112]
UHFFFAOYSA-N

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below.
These protocols are generalized and may require optimization based on specific laboratory
conditions and equipment.

Determination of Melting Point (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase.[13][14] This property is a crucial indicator of purity, as impurities tend to depress and
broaden the melting range.[14][15]

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 4-Methylbiphenyl is packed
into a capillary tube to a height of approximately 2-3 mm.[15] The tube is tapped gently to
ensure the sample is compact at the sealed end.[16]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Mel-
Temp or DigiMelt) alongside a calibrated thermometer.[15][16]

e Heating: The apparatus is heated at a steady, slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[14][16]

» Observation and Measurement: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the range.[13][14] For a pure compound,
this range should be narrow (0.5-2 °C).[14][15]
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Workflow for Melting Point Determination

Sample Preparation

Grind 4-Methylbiphenyl to a fine powder

.

Pack powder into capillary tube (2-3 mm height)

Measurement

Place capillary in melting point apparatus

'

Heat slowly (1-2 °C/min) near expected M.P.

.

Record T_start (first liquid drop)

'

Record T_end (all liquid)

Result

Melting Point Range
(T_start - T_end)
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Boiling Point Determination (Thiele Tube)

Place sample in test tube with inverted capillary

:

Attach to thermometer and place in Thiele tube

:

Heat Thiele tube side arm gently

:

Observe continuous stream of bubbles

:

Remove heat and allow to cool

:

Record temperature when liquid enters capillary

Boiling Point
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Workflow for Solubility Determination (Shake-Flask)

Add excess 4-Methylbiphenyl to solvent

:

Agitate at constant temperature (24-72h)

:

Separate solid and liquid phases (centrifuge/filter)

:

Analyze solute concentration in filtrate (e.g., HPLC)

Equilibrium Solubility
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Synthesis of 4-Methylbiphenyl via Suzuki Coupling

Reactants Reaction Conditions

Phenylboronic Acid 1-Bromo-4-methylbenzene Pd Catalyst Base Solvent

Suzuki-Miyaura
Cross-Coupling Reaction

4-Methylbiphenyl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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